3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide
Overview
Description
3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide (or PBC) is a novel chemical compound that has recently gained attention as a potential therapeutic agent for a variety of diseases. PBC is a member of the benzothiophene family of compounds, which are known for their anti-inflammatory and antioxidant properties. PBC has been suggested to have both anti-inflammatory and anti-cancer effects, and is currently being investigated for its potential therapeutic use in a variety of diseases.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, where it serves as a reagent for the study of protein expression and function. Its unique structure allows for the selective targeting and identification of proteins, which is crucial for understanding biological processes and disease mechanisms .
Organic Synthesis
As a building block in organic synthesis, this compound is used to construct more complex molecules. Its reactivity, particularly the presence of the carbohydrazide group, makes it a valuable intermediate in the synthesis of various heterocyclic compounds.
Antineoplastic Agent Analog
A derivative of this compound has shown promise as an analog of antineoplastic agents. It has demonstrated significant inhibition of replication in human head and neck squamous cell carcinoma cell lines without inducing cytotoxic effects on non-cancerous cells .
Molecular Structure Analysis
The compound’s molecular structure is complex and often characterized using advanced techniques like X-ray diffraction. Understanding its structure is essential for the development of new materials and drugs.
Chemical Reaction Studies
Physical and Chemical Properties Investigation
The investigation of its physical and chemical properties provides insights into its stability, reactivity, and suitability for various applications. These properties are influenced by its molecular structure and can affect its performance in different environments.
Drug Development
Due to its structural similarity to other biologically active compounds, it is explored in drug development, particularly in the design of new therapeutic agents targeting specific diseases .
Material Science
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 4-(1h-pyrrol-1-yl)benzoic acid, are often used as heterocyclic building blocks in the synthesis of various bioactive compounds .
Mode of Action
A study on a structurally similar compound, 4-(2,5-dimethyl-1h-pyrrol-1-yl)-n’-(2-(substituted)acetyl) benzohydrazides, showed that these compounds were evaluated for antibacterial activity and for in vitro inhibition of enoyl acp reductase and dhfr enzymes . This suggests that the compound might interact with its targets to inhibit their activity, leading to its biological effects.
Biochemical Pathways
Based on the potential targets mentioned above, it can be inferred that the compound might affect the pathways related to bacterial growth and survival, given its potential antibacterial activity .
Pharmacokinetics
A structurally similar compound, 3-(1h-pyrrol-1-yl)aniline, has been suggested to have high gastrointestinal absorption and is predicted to be a non-substrate for p-glycoprotein, which could potentially impact its bioavailability .
Result of Action
Based on the potential antibacterial activity of structurally similar compounds, it can be inferred that the compound might lead to the inhibition of bacterial growth .
properties
IUPAC Name |
3-pyrrol-1-yl-1-benzothiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3OS/c14-15-13(17)12-11(16-7-3-4-8-16)9-5-1-2-6-10(9)18-12/h1-8H,14H2,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLGOTFKDOTUCRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NN)N3C=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40377086 |
Source
|
| Record name | 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40377086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide | |
CAS RN |
107363-01-9 |
Source
|
| Record name | 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40377086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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